Cas no 478079-72-0 (N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE)

• Product Name: N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE
• CAS No: 478079-72-0
• MF: C₁₄H₁₇FN₂O₂
• MW: 264.295387029648
• MDL: MFCD02571277
• CID: 5234801
• Update Time: 2025-06-08

N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE
• N-[3-fluoro-4-(morpholin-4-yl)phenyl]cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[3-fluoro-4-(4-morpholinyl)phenyl]-
• N-(3-fluoro-4-morpholin-4-ylphenyl)cyclopropanecarboxamide

• MDL： MFCD02571277
• Inchi： 1S/C14H17FN2O2/c15-12-9-11(16-14(18)10-1-2-10)3-4-13(12)17-5-7-19-8-6-17/h3-4,9-10H,1-2,5-8H2,(H,16,18)
• InChI Key： RNTYVEOSUMJCMK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCOCC1)NC(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Additional information on N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE

Professional Introduction to N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE (CAS No. 478079-72-0)

N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE, identified by its CAS number 478079-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl group and a morpholine moiety, both of which are known for their potential in modulating biological pathways. The introduction of a fluoro substituent further enhances its pharmacological profile, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural features of N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE contribute to its unique chemical and biological properties. The cyclopropyl ring, a three-membered carbon heterocycle, is known to increase metabolic stability and binding affinity in drug molecules. This structural motif has been widely investigated for its role in enhancing the efficacy of various therapeutic agents. On the other hand, the morpholine ring provides a polar and basic environment, which can interact favorably with biological targets such as enzymes and receptors.

The incorporation of a fluoro atom at the 3-position of the phenyl ring introduces additional pharmacological benefits. Fluorine atoms are frequently used in medicinal chemistry due to their ability to influence electronic properties, lipophilicity, and metabolic stability. In particular, fluorine substitution can enhance binding interactions by increasing the partial positive charge on adjacent atoms, thereby improving receptor affinity. Furthermore, fluorine atoms can prevent unwanted metabolic degradation, extending the half-life of the drug in vivo.

In recent years, N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE has been studied for its potential applications in various therapeutic areas. One notable area of research is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, it is possible to modulate these pathways and achieve therapeutic effects. The unique structural features of this compound make it an attractive candidate for designing potent and selective kinase inhibitors.

Additionally, N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE has been explored for its potential in treating neurological disorders. The morpholine moiety, in particular, has shown promise in modulating neurotransmitter systems involved in conditions such as depression and anxiety. Preclinical studies have indicated that compounds with similar structural motifs may interact with serotonin receptors, leading to potential therapeutic benefits. The presence of the cyclopropyl group further enhances the compound's ability to cross the blood-brain barrier, improving its bioavailability and efficacy.

The synthesis of N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the N-substituent, fluorination at the 3-position of the phenyl ring, and subsequent coupling with the cyclopropylcarboxamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective fluorination, ensuring that the desired product is obtained with minimal side reactions.

In conclusion, N-(3-FLUORO-4-MORPHOLINOPHENYL)CYCLOPROPANECARBOXAMIDE (CAS No. 478079-72-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the cyclopropyl group and N-substituent, combined with the strategic placement of a fluoro atom, make it an attractive candidate for further development. Ongoing research aims to explore its therapeutic applications in areas such as oncology and neurology, with the hope of identifying novel drug candidates that leverage its distinct chemical properties.